Cas no 130929-57-6 (Entacapone)

• Product Name: Entacapone
• CAS No: 130929-57-6
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• MDL: MFCD00866580
• CID: 64087
• PubChem ID: 5281081
• Update Time: 2025-06-11

Entacapone Chemical and Physical Properties

Names and Identifiers

• Entacapone
• 2-cyano-3-(5-dihydroxyamino-3,4-dioxo-1-cyclohexa-1,5-dienyl)-n,n-diethyl-prop-2-enamide
• 2-Cyano-N,N-diethyl-3-(3,4-dihydroxy-5-nitrophenyl)propenamide
• Comtan
• Comtes
• Comtess
• OR-611
• ENTACAPONE F·S
• Entacapone (150 mg)
• Entacapone (isomer E)
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylacrylamide
• (E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-2-pmpenamide
• ENTACAPONE [EMA EPAR]
• Entacapone [USAN:USP:INN:BAN]
• OR611
• SR-05000001452
• CHEBI:4798
• NCGC00164555-03
• AB01275450_02
• (E)-Entacapone
• s3147
• Entacapona (INN-Spanish)
• DTXSID5046439
• Comtan (TN)
• CAS-130929-57-6
• AB01275450-01
• SR-05000001452-3
• BDBM50108879
• D00781
• 130929-57-6
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• SCHEMBL13596593
• HMS3713B20
• Entacaponum [INN-Latin]
• ENTACAPONE (MART.)
• ENTACAPONE [USP-RS]
• AB01275450_03
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-, (2E)-
• ENTACAPONE [USAN]
• JRURYQJSLYLRLN-BJMVGYQFSA-N
• ENTACAPONE COMPONENT OF STALEVO
• (E)-2-cyano-N,N-diethyl-3-[3-nitro-4,5-bis(oxidanyl)phenyl]prop-2-enamide
• ENTACAPONE [JAN]
• A922031
• A806167
• Entacaponum
• HMS2089O16
• CCG-213064
• EX-A1130
• Tox21_112184_1
• Entacapone orion
• NCGC00164555-02
• Entacapona
• BCP9000645
• J-008069
• (E)-alpha-Cyano-N,N-diethyl-3,4-dihydroxy-5-nitrocinnamamide
• ENTACAPONE (USP-RS)
• PD9
• ENTACAPONE (EP MONOGRAPH)
• NCGC00164555-01
• AKOS015965009
• GTPL6647
• C07943
• ENTACAPONE (USP MONOGRAPH)
• SCHEMBL34505
• Entacapone teva
• HY-14280
• NS00006886
• HMS3885K09
• CORBILTA COMPONENT ENTACAPONE
• ENTACAPONE [VANDF]
• Q416444
• J-005902
• MFCD00866580
• ENTACAPONE [ORANGE BOOK]
• STALEVO COMPONENT ENTACAPONE
• SCHEMBL34504
• (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide
• AKOS015907685
• N,N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl) acrylamide
• OR 611
• CS-1266
• ENTACAPONE [USP MONOGRAPH]
• (E)-N, N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide
• ENTACAPONE [EP MONOGRAPH]
• CHEMBL953
• HSDB 8251
• Entacaponum (INN-Latin)
• (~{E})-2-cyano-~{N},~{N}-diethyl-3-[3-nitro-4,5-bis(oxidanyl)phenyl]prop-2-enamide
• N04BX02
• (E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide
• LEVODOPA/CARBIDOPA/ENTACAPONE ORION COMPONENT ENTACAPONE
• BIDD:GT0026
• (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
• 4975G9NM6T
• DTXCID3026439
• 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-n,n-diethyl-2-propenamide
• SR-05000001452-2
• ENTACAPONE [MART.]
• (E)-N,N-diethyl-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylamide
• 2-Propenamide, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethyl-
• ENTACAPONE COMPONENT OF CORBILTA
• ENTACAPONE [INN]
• 116314-67-1
• COM-998
• Entacapona [INN-Spanish]
• UNII-4975G9NM6T
• DB00494
• E0961
• Entacaponum (Latin)
• ENTACAPONE COMPONENT OF LEVODOPA/CARBIDOPA/ENTACAPONE ORION
• SR-05000001452-1
• NCGC00164555-10
• Entacom
• SW199035-2
• (E)-2-cyano-3-(3,4-dihydroxy-5-nitro-phenyl)-N,N-diethyl-prop-2-enamide
• AC-393
• Tox21_112184
• Entacapone (JP17/USP/INN)
• BRD-K83636919-001-01-4
• ENTACAPONE [WHO-DD]
• ENTACAPONE [MI]
• (E)-.ALPHA.-CYANO-N,N-DIETHYL-3,4-DIHYDROXY-5-NITROCINNAMAMIDE
• Entacapone (USAN:USP:INN:BAN)
• Entacapone?
• BRD-K83636919-001-03-0
• 2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-N,N-diethylacrylamide
• BRD-K83636919-001-05-5
• BRD-K83636919-001-04-8
• GLXC-01688
• 686349-59-7

• MDL： MFCD00866580
• Inchi： 1S/C14H15N3O5/c1-3-16(4-2)14(20)10(8-15)5-9-6-11(17(21)22)13(19)12(18)7-9/h5-7,18-19H,3-4H2,1-2H3/b10-5+
• InChI Key： JRURYQJSLYLRLN-BJMVGYQFSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)O)N(CC)CC

Computed Properties

• Exact Mass: 305.10100
• Monoisotopic Mass: 305.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 2.1
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.392g/cm3
• Melting Point: 162-166°C
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3ºC
• Refractive Index: 1.641
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 130.38000
• LogP: 2.30458
• pka: pKa ~4.5(at 25℃)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Entacapone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 1986 3/PG 3
• WGK Germany：1
• Safety Instruction： S26; S36; S39; S45
• RTECS：KM5250000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R10; R20/21/22; R37/38; R41; R62; R38; R36/37/38
• Packing Group：III
• Safety Term：3

Additional information on Entacapone

Comprehensive Overview of Entacapone (CAS No. 130929-57-6): Mechanism, Applications, and Future Perspectives

Entacapone, a selective and reversible catechol-O-methyltransferase (COMT) inhibitor, is a pharmaceutical compound with the CAS number 130929-57-6. It is primarily used as an adjunct therapy in the management of Parkinson's disease (PD), particularly in combination with levodopa and carbidopa. This combination, often referred to as levodopa-entacapone-carbidopa therapy, has gained significant attention due to its ability to prolong the clinical effects of levodopa by inhibiting its peripheral metabolism.

The pharmacological action of Entacapone centers on its ability to block the COMT enzyme, which is responsible for the breakdown of levodopa in the peripheral tissues. By doing so, it increases the bioavailability of levodopa in the central nervous system, thereby enhancing its therapeutic efficacy. This mechanism is particularly relevant for patients experiencing wearing-off phenomena, a common issue in advanced Parkinson's disease treatment.

Recent studies have explored the potential of Entacapone beyond Parkinson's disease. Researchers are investigating its role in other neurological disorders, such as restless legs syndrome (RLS) and certain forms of dystonia. These explorations are driven by the growing demand for repurposing existing drugs, a trend that aligns with current pharmaceutical innovation strategies aimed at reducing development costs and time-to-market.

From a chemical perspective, Entacapone (C₁₄H₁₅N₃O₅) is a nitrocatechol derivative. Its molecular structure features a nitro group and a catechol moiety, which are critical for its COMT inhibition activity. The compound's stability, solubility, and pharmacokinetic properties have been extensively studied to optimize its formulation, leading to the development of various oral tablet formulations with improved patient compliance.

In the context of patient-centric care, Entacapone has been evaluated for its impact on quality of life in Parkinson's disease patients. Clinical trials have demonstrated that its use can reduce motor fluctuations and off-time episodes, which are major concerns for individuals managing this chronic condition. These findings resonate with the increasing focus on personalized medicine and symptom management in neurodegenerative diseases.

The global market for Entacapone has seen steady growth, driven by the rising prevalence of Parkinson's disease and the aging population. Market analyses highlight the importance of generic versions of Entacapone, which have improved accessibility and affordability. This aligns with current healthcare cost containment initiatives and the push for biosimilar and generic drug adoption worldwide.

Future research directions for Entacapone include exploring its potential in combination therapies with newer dopaminergic agents and investigating its neuroprotective properties. Additionally, advancements in drug delivery systems, such as transdermal patches or extended-release formulations, could further enhance its therapeutic profile and patient adherence.

From a regulatory standpoint, Entacapone has been approved by major agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Its safety profile is well-documented, with common side effects including dyskinesia, nausea, and urine discoloration. Ongoing pharmacovigilance efforts continue to monitor its long-term effects, reflecting the importance of post-marketing surveillance in modern pharmacotherapy.

In conclusion, Entacapone (CAS No. 130929-57-6) remains a cornerstone in the management of Parkinson's disease, with its unique mechanism of action and well-established clinical benefits. As research progresses, its potential applications may expand, offering new hope for patients with neurological disorders. The compound exemplifies the intersection of pharmacology, clinical medicine, and patient care, making it a subject of enduring interest in the medical and scientific communities.